Cas no 5255-70-9 (Carbamic acid, (2-chlorophenyl)-, ethyl ester)

• Product Name: Carbamic acid, (2-chlorophenyl)-, ethyl ester
• CAS No: 5255-70-9
• MF: C₉H₁₀ClNO₂
• MW: 199.634201526642
• CID: 359351
• PubChem ID: 528085
• Update Time: 2025-04-19

Carbamic acid, (2-chlorophenyl)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, (2-chlorophenyl)-, ethyl ester
• ethyl N-(2-chlorophenyl)carbamate
• Ethyl (2-chlorophenyl)-carbamate
• Carbamic acid, 2-chlorophenyl, ethyl ester
• DTXSID90335939
• J-520466
• ethyl 2-chlorophenylcarbamate
• SCHEMBL1189632
• ethyl N-2-chlorophenylcarbamate
• AKOS003247430
• 5255-70-9

• Inchi： 1S/C9H10ClNO2/c1-2-13-9(12)11-8-6-4-3-5-7(8)10/h3-6H,2H2,1H3,(H,11,12)
• InChI Key： SUMRDHQNSILLDV-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1NC(=O)OCC

Computed Properties

• Exact Mass: 199.0401
• Monoisotopic Mass: 199.0400063g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 38.3Ų

Experimental Properties

• PSA: 38.33

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylcarbamic acid esters